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Abstract

The organic cation/carnitine transporter 1 (OCTNL1), encoded by the SLC22A4 gene, is a
crucial plasma membrane protein responsible for the transport of the potent antioxidant
ergothioneine. While initially characterized as a transporter of organic cations, emerging
evidence has solidified its primary physiological role in the uptake and distribution of
ergothioneine, a food-derived thiol antioxidant. This technical guide provides a comprehensive
overview of the physiological functions of OCTNL, its tissue distribution, substrate specificity,
and its implications in health and disease. Detailed experimental protocols for studying OCTN1
function and signaling are provided, along with a quantitative summary of its expression and
transport kinetics. Furthermore, this guide elucidates the downstream signaling pathways
modulated by ergothioneine upon its transport by OCTN1, highlighting its role in cellular
defense against oxidative stress and inflammation.

Introduction

The solute carrier family 22 member 4 (SLC22A4), commonly known as organic
cation/carnitine transporter 1 (OCTNL1), is a polyspecific transporter with a significant role in
cellular homeostasis and protection against environmental stressors. Although initially identified
as a transporter for organic cations like tetraethylammonium (TEA) and showing low affinity for
carnitine, its most significant endogenous substrate is the unique sulfur-containing amino acid,
L-ergothioneine.[1] Mammals cannot synthesize ergothioneine and are reliant on dietary
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sources, primarily mushrooms and certain bacteria.[2] OCTNL1 facilitates the efficient
absorption and retention of ergothioneine in various tissues, underscoring its physiological
importance.[1]

Dysfunction of OCTN1 has been linked to several inflammatory conditions, including Crohn's
disease and rheumatoid arthritis, highlighting its role in modulating immune responses and
protecting against oxidative damage.[3] This guide aims to provide a detailed technical
resource for researchers investigating the physiological roles of OCTNL1 and its interplay with
ergothioneine in health and disease.

Gene and Protein Characteristics

e Gene:SLC22A4
e Location: Chromosome 5q31.1[4]
e Protein: Organic cation/carnitine transporter 1 (OCTN1)

e Structure: A plasma integral membrane protein with eleven predicted transmembrane
domains and a nucleotide-binding site motif.[5]

Tissue Distribution of OCTN1

OCTNL1 is ubiquitously expressed in human tissues, with notable levels in tissues frequently
exposed to oxidative stress.

Quantitative mRNA Expression of SLC22A4 in Human
Tissues

The following table summarizes the median mRNA expression levels of SLC22A4 across
various human tissues, based on data from the Genotype-Tissue Expression (GTEX) project.[6]

[7]
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Tissue Median Gene Expression (TPM)
Whole Blood 5.8
Lung 4.2
Small Intestine (Terminal lleum) 3.9
Spleen 3.5
Kidney (Cortex) 2.9
Liver 2.1
Colon (Transverse) 1.8
Skeletal Muscle 15
Brain (Cortex) 0.8
Heart (Left Ventricle) 0.7

Data is presented as Transcripts Per Million (TPM) and is sourced from the GTEx Portal.

Quantitative Protein Abundance of OCTN1 in Human
Tissues

The table below presents the relative protein abundance of OCTNL1 in various human tissues,
compiled from data in the ProteomicsDB database.[8][9][10]
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Tissue Protein Abundance (iBAQ)
Kidney High

Small Intestine Medium

Liver Medium

Lung Medium

Spleen Low

Colon Low

Brain Low

Heart Low

Skeletal Muscle Low

iIBAQ (intensity-based absolute quantification) values are used as a proxy for relative protein
abundance.

Substrate Specificity and Transport Kinetics

OCTNL1 transports a range of substrates, with a particularly high affinity for ergothioneine. The
transport of ergothioneine is sodium-dependent.[11]
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) Experiment o
Substrate Species Km Vmax Citation(s)
al System
4.2
Ergothioneine  Human HEK293 cells 21 uM nmol/min/mg [11]
protein
532
Mouse HEK293 cells  4.68 pM pmol/min/mg [12]
protein
Neural
Mouse Progenitor 9.63 uM Not Reported  [13]
Cells
) Reconstituted 160 nmol/mg
Acetylcholine  Human _ 1.0 mM o [3]
liposomes protein/min
Carnitine Human Low affinity Not Reported  [14]
Tetraethylam
monium Human Low affinity Not Reported  [14]
(TEA)

Physiological Roles and Downstream Signaling

The primary physiological role of OCTN1 is intrinsically linked to the functions of its main
substrate, ergothioneine.

Antioxidant and Cytoprotective Functions

Ergothioneine is a potent antioxidant that directly scavenges reactive oxygen species (ROS)
and reactive nitrogen species (RNS).[6] Upon transport into the cell by OCTN1, ergothioneine
accumulates in tissues prone to oxidative stress, where it helps maintain cellular redox
balance.[2]

Anti-inflammatory Effects

Ergothioneine exerts significant anti-inflammatory effects by modulating key signaling
pathways. OCTNL1 expression itself is upregulated by pro-inflammatory cytokines like TNF-a.
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Ergothioneine activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

[2] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and
cytoprotective genes.
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Seed cells expressing OCTN1

Wash cells with transport buffer

'

Incubate with [®H]Ergothioneine
and [**C]Mannitol at 37°C

'

Stop uptake by adding ice-cold buffer

'

Wash cells to remove extracellular radioactivity

'

Lyse cells with 1.5 M KOH

Y

Neutralize with 5 M HCI

/

Measure radioactivity by liquid scintillation counting Determine protein concentration

~

Calculate cell-to-medium concentration ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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